Cas no 2229493-60-9 (ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2229493-60-9
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 6429954
• PubChem ID: 165624593
• Update Time: 2025-11-01

ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate
• 2229493-60-9
• EN300-1778420

• Inchi： 1S/C10H13N3O4/c1-3-16-9(14)8-6(5-13(2)12-8)7-4-11-10(15)17-7/h5,7H,3-4H2,1-2H3,(H,11,15)
• InChI Key： MZFAQEXYQIFGJC-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CN(C)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.4Ų

Additional information on ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 1-Methyl-4-(2-Oxo-1,3-Oxazolidin-5-yl)-1H-Pyrazole-3-Carboxylate (CAS No. 2229493-60-9)

The compound ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate (CAS No. 2229493-60-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core linked to an oxazolidinone moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological pathways. The ethyl carboxylate group further enhances its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for heterocyclic compounds like ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate has surged due to their versatility in drug discovery. This compound aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex structures. Its CAS No. 2229493-60-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and pesticide development have sparked interest among agrochemical scientists.

The synthesis of ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors like pyrazole derivatives and oxazolidinones. Its molecular weight and solubility profile make it suitable for various formulation strategies, a topic frequently discussed in pharmaceutical forums. Researchers also explore its structure-activity relationships (SAR) to optimize its efficacy in target-specific applications. This compound's thermal stability and compatibility with common solvents further contribute to its utility in industrial settings.

From an environmental perspective, ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate is subject to rigorous biodegradability studies and ecotoxicological assessments, as sustainability becomes a key concern in chemical development. Its low toxicity profile in preliminary studies has made it a candidate for green chemistry initiatives. Furthermore, its patent landscape reveals ongoing innovations, with several companies filing applications for its use in antimicrobial agents and enzyme inhibitors.

The future of CAS No. 2229493-60-9 lies in its adaptability to emerging technologies like AI-driven drug discovery and high-throughput screening. As computational tools advance, researchers can predict its interactions with biological targets more accurately, reducing development timelines. Its cost-effective synthesis and scalability also position it as a viable option for large-scale production. With continuous exploration, this compound may soon find its way into commercial products, addressing unmet needs in healthcare and agriculture.

In conclusion, ethyl 1-methyl-4-(2-oxo-1,3-oxazolidin-5-yl)-1H-pyrazole-3-carboxylate represents a fascinating intersection of chemistry and innovation. Its CAS No. 2229493-60-9 serves as a gateway to deeper scientific inquiry, while its practical applications align with global trends in sustainable development and precision medicine. As research progresses, this compound is poised to make significant contributions to science and industry alike.